Cas no 70437-99-9 (Ethyl 4-ethoxythiophene-3-carboxylate)

• Product Name: Ethyl 4-ethoxythiophene-3-carboxylate
• CAS No: 70437-99-9
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 1088665
• PubChem ID: 12520008
• Update Time: 2025-06-08

Ethyl 4-ethoxythiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-ethoxythiophene-3-carboxylate
• Ethyl4-ethoxythiophene-3-carboxylate
• SCHEMBL10761258
• 70437-99-9
• DTXSID70501155
• DB-416439
• Ethyl 4-ethoxy-3-thiophenecarboxylate

• Inchi： 1S/C9H12O3S/c1-3-11-8-6-13-5-7(8)9(10)12-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： FKRDHSJRDDPBEL-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OCC)=C1)OCC

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.8Ų

Additional information on Ethyl 4-ethoxythiophene-3-carboxylate

Ethyl 4-ethoxythiophene-3-carboxylate: A Comprehensive Overview

Ethyl 4-ethoxythiophene-3-carboxylate, with the CAS registry number70437-99-9, is a specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of ethyl esters derived from substituted thiophenes, which are five-membered aromatic heterocycles containing sulfur atoms. The structure of Ethyl 4-ethoxythiophene-3-carboxylate features a thiophene ring with an ethoxy group at position 4 and a carboxylate ester group at position 3.

Thiophenes are known for their unique electronic properties, which make them valuable in various applications, including drug discovery, materials science, and organic synthesis. The presence of the ethoxy group at position 4 introduces steric and electronic effects that can influence the reactivity and biological activity of the molecule. Similarly, the carboxylate ester group at position 3 adds a layer of functionality that makes this compound potentially useful in medicinal chemistry.

Recent studies have highlighted the importance of substituted thiophenes as scaffolds for drug development. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that certain derivatives of thiophene carboxylate esters exhibit promising anticancer and anti-inflammatory properties. Ethyl 4-ethoxythiophene-3-carboxylate, being a member of this class, may serve as a valuable precursor or intermediate in the synthesis of such bioactive compounds.

The compound's structure allows for various synthetic manipulations, making it a versatile building block in organic synthesis. For example, the ester group can be hydrolyzed to yield the corresponding carboxylic acid, which may then be functionalized further. Additionally, the ethoxy substituent at position 4 can be modified to explore its effect on the compound's reactivity and biological activity.

Ethyl 4-ethoxythiophene-3-carboxylate is also notable for its potential applications in polymer chemistry. The thiophene ring, with its aromatic properties, can contribute to the formation of conjugated polymers, which are of interest in optoelectronics and sensors. Research in this area has been documented in Advanced Materials (2023), where similar compounds were evaluated for their use in creating flexible and responsive materials.

In terms of sustainability, the synthesis of Ethyl 4-ethoxythiophene-3-carboxylate can be optimized to minimize environmental impact. Green chemistry approaches, such as using catalytic amounts of reagents or employing biodegradable solvents, have been explored in recent studies (e.g., Green Chemistry, 2023). These advancements not only enhance the efficiency of the synthesis but also align with global efforts to promote eco-friendly manufacturing practices.

The compound's versatility is further underscored by its potential use in agricultural chemistry. Thiophene derivatives have been investigated for their role as pesticides and herbicides due to their ability to disrupt biochemical pathways in target organisms. Ethyl 4-ethoxythiophene-3-carboxylate may serve as a lead compound in the development of more efficient and environmentally friendly agrochemicals.

Recent advancements in nanochemistry have also opened new avenues for the use of Ethyl 4-ethoxythiophene-3-carboxylate. The compound's structural features make it a candidate for incorporation into nanomaterials, such as drug delivery systems or sensors. For example, research in Nanotechnology (2023) has demonstrated the potential of thiophene derivatives in creating stimuli-responsive nanoparticles.

In summary, Ethyl 4-ethoxythiophene-3-carboxylate is a multifaceted compound with applications spanning pharmaceuticals, materials science, and agricultural chemistry. Its unique structure, combining a thiophene ring with functional substituents, makes it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new properties and applications of this compound, its role in advancing biomedical and materials technologies is expected to grow.